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Compound of Interest

Compound Name: Europium(III) sulfate

Cat. No.: B3366293 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a detailed analysis of the hygroscopic nature of Europium(III) sulfate. This

technical guide synthesizes available data and outlines experimental protocols for the

quantitative assessment of its water sorption characteristics.

Europium(III) sulfate (Eu₂(SO₄)₃) is a compound of significant interest in various fields,

including as a precursor for phosphors and in catalytic applications. A critical physicochemical

property influencing its handling, storage, and application is its interaction with atmospheric

moisture. This document establishes that Europium(III) sulfate is a hygroscopic substance

and provides the methodologies to quantify this behavior.

Evidence of Hygroscopicity
Europium(III) sulfate is consistently identified as a hygroscopic material. It readily absorbs

moisture from the atmosphere, a property that leads to the formation of its hydrated state. The

most commonly available form of this compound is Europium(III) sulfate octahydrate

(Eu₂(SO₄)₃·8H₂O), indicating its strong affinity for water.[1] Some sources explicitly describe the

compound as exhibiting deliquescence, a process where a substance absorbs enough

moisture from the air to dissolve and form a liquid solution. Furthermore, related lanthanide

compounds, such as lanthanoid(III) hydrogensulfate‐sulfates, are reported to be highly

hygroscopic.[2] The hygroscopic nature of Europium(III) sulfate necessitates storage in a dry,

cool, and well-ventilated environment with tightly sealed containers to prevent degradation and

changes in its physical properties.
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Physicochemical Properties
A summary of the key physicochemical properties of Europium(III) sulfate and its common

hydrate is presented in the table below.

Property Value Reference

Europium(III) Sulfate

(Anhydrous)

Chemical Formula Eu₂(SO₄)₃

Molar Mass 592.12 g/mol

Appearance Pale pink crystals [3]

Europium(III) Sulfate

Octahydrate

Chemical Formula Eu₂(SO₄)₃·8H₂O [1]

Molar Mass 736.24 g/mol [1]

CAS Number 10031-55-7 [1]

Appearance White to light red solid [1]

Solubility in Water Soluble [1]

Decomposition Temperature 375 °C (loses water) [1]

Experimental Determination of Hygroscopicity
While qualitative observations confirm the hygroscopic nature of Europium(III) sulfate,

quantitative analysis is essential for understanding the extent and rate of water sorption. The

primary technique for this is Dynamic Vapor Sorption (DVS).

Dynamic Vapor Sorption (DVS) Protocol
DVS is a gravimetric method that measures the change in mass of a sample as it is exposed to

a controlled environment of varying relative humidity (RH) at a constant temperature. This
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allows for the generation of a moisture sorption-desorption isotherm, which is a key indicator of

a material's hygroscopicity.

Objective: To quantitatively determine the hygroscopic properties of Europium(III) sulfate,

including the moisture sorption-desorption isotherm and the critical relative humidity

(deliquescence point).

Materials and Equipment:

Europium(III) sulfate sample (anhydrous or of a known low hydration state)

Dynamic Vapor Sorption (DVS) analyzer with a microbalance

Nitrogen gas (dry, for reference)

Deionized water

Experimental Procedure:

Sample Preparation: A small amount of the Europium(III) sulfate sample (typically 5-15 mg)

is accurately weighed and placed in the DVS sample pan.

Drying/Equilibration: The sample is initially dried in the DVS instrument by passing a stream

of dry nitrogen gas (0% RH) over it until a stable mass is achieved. This establishes the dry

mass of the sample.

Sorption Phase: The relative humidity of the gas stream is incrementally increased in a

stepwise manner (e.g., in 10% RH steps from 0% to 90% RH). At each step, the system

holds the RH constant until the sample mass equilibrates (i.e., the rate of mass change falls

below a predefined threshold). The mass of the sample is continuously recorded.

Desorption Phase: After reaching the maximum RH, the process is reversed. The RH is

incrementally decreased in the same stepwise manner back to 0% RH, again allowing for

mass equilibration at each step.

Data Analysis: The change in mass at each RH step is used to calculate the percentage of

water uptake. This data is then plotted as the percentage change in mass versus relative

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3366293?utm_src=pdf-body
https://www.benchchem.com/product/b3366293?utm_src=pdf-body
https://www.benchchem.com/product/b3366293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3366293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


humidity to generate the sorption and desorption isotherms.

Data Interpretation:

Sorption Isotherm: The curve generated during the increasing RH steps. The shape of the

isotherm provides information about the mechanism of water sorption (adsorption,

absorption, capillary condensation).

Desorption Isotherm: The curve generated during the decreasing RH steps.

Hysteresis: Any difference between the sorption and desorption isotherms is termed

hysteresis and can indicate changes in the material's structure or the presence of porous

networks.

Deliquescence Point: A sharp and significant increase in mass over a narrow RH range

indicates the deliquescence point, where the solid dissolves in the absorbed water.

Visualizing Experimental Workflow
The logical flow of the Dynamic Vapor Sorption (DVS) experiment can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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